Cas no 155431-47-3 (4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one)

• Product Name: 4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• CAS No: 155431-47-3
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• MDL: MFCD04125621
• CID: 5151606
• Update Time: 2026-03-03

4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one Chemical and Physical Properties

Names and Identifiers

• 4-(4-isopropylphenyl)-2,4-dihydro-3H-1,2,4-triazol-3-one
• 4-(4-propan-2-ylphenyl)-1H-1,2,4-triazol-5-one
• 4-[4-(propan-2-yl)phenyl]-4,5-dihydro-1H-1,2,4-triazol-5-one
• 4-(4-isopropylphenyl)-3(2H,4H)-1,2,4-triazolone

• MDL： MFCD04125621
• Inchi： 1S/C11H13N3O/c1-8(2)9-3-5-10(6-4-9)14-7-12-13-11(14)15/h3-8H,1-2H3,(H,13,15)
• InChI Key： MXONGQHLHLATMV-UHFFFAOYSA-N
• SMILES： O=C1NN=CN1C1C=CC(=CC=1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 267
• XLogP3: 2.1
• Topological Polar Surface Area: 44.7